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Compound of Interest

Compound Name: SJ1008030 TFA

cat. No.: 812391202

The proper handling and disposal of SJ1008030 TFA are crucial for ensuring laboratory safety
and environmental protection. While the Safety Data Sheet (SDS) for S3J1008030 TFA
indicates it is not a hazardous substance on its own, it is supplied as a trifluoroacetate salt.[1]
Trifluoroacetic acid (TFA) is a strong, corrosive acid requiring specific handling and disposal
protocols.[2][3] Therefore, the disposal procedures for S3J1008030 TFA are primarily governed
by the hazardous nature of TFA.

This guide provides the essential procedural and safety information for researchers, scientists,
and drug development professionals to manage SJ1008030 TFA waste safely.

Data Presentation

The quantitative properties of SJ1008030 TFA and Trifluoroacetic Acid are summarized below
for reference.

Table 1: Properties of SJ1008030 TFA
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Property

Chemical Name

Value

SJ1008030 Trifluoroacetate

Source

[11[4]

CAS Number

2863634-97-1

[1]5]

Molecular Formula

Ca2H43N1307S-CF3CO:z2H

[5]

Molecular Weight

987.97 g/mol

[1]5]

Primary Use

JAK2 PROTAC Degrader for

Leukemia Research

[4]115]

| Incompatible Materials | Strong acids/alkalis, strong oxidizing/reducing agents |[1] |

Table 2: Properties of Trifluoroacetic Acid (TFA)

Property Value Source

Chemical Formula Cz2HF30:2 [2]

Molar Mass 114.023 g-mol—t [2]
Colorless, volatile liquid with a

Appearance [2]
pungent odor

Density 1.489 g/cm3 at 20 °C [2]

Boiling Point 72.4 °C (162.3 °F) [2][6]

Solubility in water

Miscible

[2](6]

| Acidity (pKa) | 0.52 |[2] |

Experimental Protocols: Waste Management and

Spill Cleanup

Adherence to the following protocols is essential for the safe management of SJ1008030 TFA

waste.

Personal Protective Equipment (PPE)
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Before handling SJ1008030 TFA or its waste, all personnel must wear the appropriate PPE to
prevent exposure.[2]

Eye Protection: Safety goggles with side-shields or a face shield.[1]

Hand Protection: Chemical-resistant gloves. Double gloving is recommended.[3]

Body Protection: A lab coat or impervious clothing.[1]

Engineering Controls: All work with concentrated TFA or that may generate aerosols should
be conducted within a certified chemical fume hood.[7]

Step-by-Step Waste Disposal Protocol

All materials contaminated with S3J1008030 TFA are considered hazardous waste and must be
disposed of following these steps.[3] Pouring TFA waste down the drain is strictly prohibited.[2]

[7]

o Segregation: All waste contaminated with S31008030 TFA (e.g., unused product, solutions,
pipette tips, contaminated tubes) must be segregated from general laboratory waste.[8]

o Waste Collection:

o Liquid Waste: Collect all liquid waste containing S31008030 TFA in a designated, leak-
proof waste container made of compatible materials like glass or polyethylene.[8][9] Do
not use metal containers.[2][7]

o Solid Waste: Collect contaminated disposables (e.g., pipette tips, gloves, absorbent pads)
in a separate, clearly labeled, and sealed container.[8]

o Labeling: The waste container must be clearly and accurately labeled with the words
"Hazardous Waste" and the full chemical names: "SJ1008030 TFA" and "Trifluoroacetic Acid
Waste".[7][8][9]

o Storage: Keep the waste container tightly sealed when not in use.[7] Store it in a designated,
cool, dry, and well-ventilated secondary container away from incompatible materials until
collection.[8][9]
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Final Disposal: Arrange for waste pickup through your institution's Environmental Health &
Safety (EHS) department or a licensed hazardous waste disposal service.[7][9] High-
temperature incineration is the preferred method for the final destruction of TFA-containing
compounds.[8]

Spill Cleanup Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent chemical

exposure and environmental contamination.

For Minor Spills (< 500 mL)

Alert Personnel: Immediately inform others in the vicinity.[2]

Ventilate: Ensure the area is well-ventilated. If the spill is not in a fume hood, evacuate the
immediate area.[2][10]

Contain Spill: Confine the spill to a small area using an inert absorbent material such as
vermiculite, sand, or diatomaceous earth.[7][10][11]

Absorb and Collect: Carefully absorb the spilled material. Place the absorbed material and
any contaminated items into a suitable, sealed, and labeled container for hazardous waste.
[71[10]

Decontaminate: Clean the spill area with a neutralizing agent like a sodium bicarbonate
solution, followed by a water rinse.[2]

For Major Spills (> 500 mL) or Any Spill with Personnel Exposure

Evacuate: Immediately evacuate all personnel from the affected area.[2][7][9]

Call for Help: Activate the nearest fire alarm and call 911 or your institution's emergency
response number.[2][7][9]

Provide Aid: If personnel are exposed, move them to fresh air.[6] Remove contaminated
clothing and flush the affected skin or eyes with water for at least 15 minutes using an
emergency shower or eyewash station.[6][7] Seek immediate medical attention.[7]
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e Secure Area: Close the laboratory doors and post warning signs to prevent entry.[9] Await
the arrival of trained emergency responders.[9]

Mandatory Visualization

The following diagram illustrates the workflow for the proper management and disposal of
S$J1008030 TFA waste and the appropriate response to spills.
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Caption: Workflow for S31008030 TFA waste disposal and spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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